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Compound of Interest

Compound Name: 3-Hydroxyhexanal

CAS No.: 96013-98-8

Cat. No.: B15910683

Get Quote

Physicochemical Properties of 3-
Hydroxyhexanal: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3-
Hydroxyhexanal (CAS No. 96013-98-8), a bifunctional organic compound featuring both a

hydroxyl and an aldehyde group. Due to the limited availability of experimentally determined

data in peer-reviewed literature, this document presents estimated values and outlines

comprehensive experimental protocols for their precise determination in a laboratory setting.

Core Physical Properties
The physical characteristics of 3-Hydroxyhexanal are crucial for its application in chemical

synthesis, metabolic research, and as a potential building block in drug development. The

presence of both a polar hydroxyl group and a reactive aldehyde moiety on a six-carbon chain

influences its boiling point and solubility.
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Data Presentation
The following table summarizes the available, albeit estimated, quantitative data for the key

physical properties of 3-Hydroxyhexanal. It is critical to note that these values are derived

from computational models and should be confirmed by experimental analysis for rigorous

research and development applications.

Physical Property Estimated Value Conditions Source

Boiling Point 188.00 to 189.00 °C @ 760.00 mm Hg
The Good Scents

Company[1]

Water Solubility 2.01 x 10⁵ mg/L @ 25 °C
The Good Scents

Company[1]

Molecular Formula C₆H₁₂O₂ - PubChem[2]

Molecular Weight 116.16 g/mol - PubChem[2]

Experimental Protocols
To facilitate the empirical validation of the aforementioned properties, this section provides

detailed methodologies for the determination of the boiling point and solubility of 3-
Hydroxyhexanal.

Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small quantity of a liquid sample.

Materials:

3-Hydroxyhexanal sample

Thiele tube

Mineral oil or other suitable heating bath fluid

Thermometer (-10 to 200 °C range)
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Capillary tube (sealed at one end)

Small test tube (e.g., Durham tube)

Rubber band or wire for attachment

Bunsen burner or micro-burner

Stand and clamp

Procedure:

Sample Preparation: Add approximately 0.5 mL of 3-Hydroxyhexanal to the small test tube.

Capillary Inversion: Place the capillary tube into the test tube with the open end submerged

in the liquid and the sealed end protruding above.

Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the bottom

of the test tube is level with the thermometer bulb.

Heating Setup: Insert the thermometer and attached sample into the Thiele tube, which

should be filled with mineral oil to a level above the side-arm. The sample should be

positioned in the main body of the tube.

Heating: Gently heat the side-arm of the Thiele tube with a small flame. The design of the

tube will ensure uniform heating of the oil bath via convection.

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. Continue gentle heating until a continuous and rapid stream of

bubbles emerges from the capillary tube. This indicates that the vapor pressure of the

sample has exceeded the atmospheric pressure.

Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The

point at which the stream of bubbles ceases and the liquid just begins to enter the capillary

tube is the boiling point of the sample. Record the temperature at this moment.

Solubility Determination in Water
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This protocol outlines a qualitative and semi-quantitative method for determining the solubility

of 3-Hydroxyhexanal in water.

Materials:

3-Hydroxyhexanal sample

Distilled or deionized water

Graduated cylinders or pipettes

Vortex mixer

Analytical balance

Small, sealable test tubes or vials

Procedure:

Qualitative Assessment: To a test tube, add approximately 1 mL of distilled water. Add a few

drops of 3-Hydroxyhexanal, cap the tube, and vortex for 30 seconds. Observe the solution

for homogeneity, cloudiness, or the presence of a separate layer to make an initial

assessment of solubility.

Semi-Quantitative Determination (Shake-Flask Method):

Accurately weigh a specific amount of 3-Hydroxyhexanal (e.g., 200 mg) and add it to a

vial containing a precise volume of distilled water (e.g., 1 mL).

Seal the vial and agitate it at a constant temperature (e.g., 25 °C) using a shaker or vortex

mixer for a predetermined period (e.g., 24 hours) to ensure equilibrium is reached.

After agitation, allow the sample to stand, permitting any undissolved material to settle.

Carefully extract a known volume of the clear supernatant.

Analyze the concentration of 3-Hydroxyhexanal in the supernatant using a suitable

analytical technique, such as gas chromatography (GC) or high-performance liquid
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chromatography (HPLC).

The solubility is then expressed in mg/L or g/100 mL.

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 3-Hydroxyhexanal, from sample acquisition to data analysis and

reporting.
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Caption: Experimental workflow for determining the physical properties of 3-Hydroxyhexanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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